Cas no 127958-08-1 (2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid)

• Product name: 2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 127958-08-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 63910
• PubChem ID: 14639230

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-2-methylpyrimidine-5-carboxylic acid
• 2-methyl-4-propan-2-ylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid,2-methyl-4-(1-methylethyl)
• 4-isopropyl-2-methyl-5-pyrimidinecarboxylic acid
• 4-Isopropyl-2-methyl-pyrimidine-5-carboxylic acid
• 2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid
• MFCD09260323
• SCHEMBL22725595
• AKOS006223303
• BS-50495
• FT-0710534
• 4-Pyrrol-1-ylmethyl-benzoicacid
• SB57435
• CS-0154298
• 4-isopropyl-2-methyl-pyrimidine-5-carboxylic acid
• 4-ISOPROPYL-2-METHYLPYRIMIDINE-5-CARBOXYLICACID
• 5-Pyrimidinecarboxylic acid, 2-methyl-4-(1-methylethyl)-
• Z851012004
• EN300-77748
• AP-501/43363587
• SY188169
• DTXSID00562456
• E76408
• 127958-08-1
• DB-062623

• Inchi： InChI=1S/C9H12N2O2/c1-5(2)8-7(9(12)13)4-10-6(3)11-8/h4-5H,1-3H3,(H,12,13)
• InChI Key： RZGODGDGIONWIW-UHFFFAOYSA-N
• SMILES： C(C1C(C(O)=O)=CN=C(C)N=1)(C)C

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 1.60660

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid Security Information

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives